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Compound of Interest

Compound Name: 5-Chloro-2-ethylaniline

Cat. No.: B2631958

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-ethylaniline

Executive Overview

This guide provides comprehensive safety and handling protocols for 5-Chloro-2-ethylaniline
(CAS No: 3843-97-8), a chemical intermediate utilized in the synthesis of dyes, pigments,
agrochemicals, and pharmaceuticals.[1] A critical analysis of available safety data reveals a
significant lack of comprehensive toxicological information for this specific compound.
Therefore, this document institutes a precautionary principle, deriving safety protocols from the
known hazards of structurally similar compounds, particularly its analogue 5-Chloro-2-
methylaniline (CAS No: 95-79-4), and general principles of handling aromatic amines.[2]

This guide is intended for researchers, scientists, and drug development professionals. It
emphasizes a proactive approach to safety, focusing on rigorous hazard assessment,
appropriate engineering controls, mandatory personal protective equipment (PPE), and
established emergency procedures. Adherence to these guidelines is essential to mitigate
potential risks and ensure a safe laboratory environment.

Hazard Identification and Toxicological Profile

Comprehensive toxicological data for 5-Chloro-2-ethylaniline is not readily available in public
domains.[2] However, its structure, containing both a chlorinated benzene ring and an aniline
moiety, suggests a hazard profile that must be treated with significant caution. The closely
related analogue, 5-Chloro-2-methylaniline, is classified with several significant hazards that
should be considered as potential risks when handling the ethyl- derivative.
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Potential Hazards (Inferred from 5-Chloro-2-methylaniline):

o Acute Toxicity: Harmful if swallowed or in contact with skin.[3][4][5]

o Carcinogenicity: Suspected of causing cancer.[3][4][5][6]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][5][7]

» Methemoglobinemia: Like many anilines, it may interfere with oxygen transport in the blood,
leading to cyanosis (a bluish discoloration of the skin).[2][4][7]

e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[3][5]

The following table summarizes the GHS hazard classifications for the analogue 5-Chloro-2-
methylaniline, which should be used as a precautionary reference.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer
Hazardous to the Aquatic H411: Toxic to aquatic life with
] ) Category 2 ]
Environment, Chronic long lasting effects

Physicochemical Properties

Understanding the physical and chemical properties of 5-Chloro-2-ethylaniline is fundamental
to its safe handling and storage. Due to limited data, properties of the related compound 5-
Chloro-2-methylaniline are included for reference and are marked accordingly.
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Property Value
IUPAC Name 5-chloro-2-ethylaniline[8]
CAS Number 3843-97-8[1][8]
Molecular Formula CsH10CIN[1][8]
Molecular Weight 155.63 g/mol [1]
Boiling Point 252.6°C at 760 mmHg[1]
Clear yellow to light brown liquid after melting[7]
Appearance
[°]

Melting Point 22-27 °C (for 5-Chloro-2-methylaniline)[7]
Flash Point 160 °C (for 5-Chloro-2-methylaniline)[6][7]
) ~1.17 g/cm3 at 20 °C (for 5-Chloro-2-

Density -
methylaniline)
B Soluble in hot alcohol (for 5-Chloro-2-
Solubility

methylaniline)[7][10]

Engineering Controls & Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is mandatory. Engineering controls form the
primary barrier, supplemented by administrative controls and PPE.

Engineering Controls

¢ Chemical Fume Hood: All handling of 5-Chloro-2-ethylaniline, including weighing,
transferring, and preparation of solutions, must be conducted in a properly functioning
chemical fume hood.[2]

» Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[7]

o Safety Stations: A safety shower and eyewash station must be readily accessible and
regularly tested.[11]
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Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[3][7] A face shield should be used in situations with
a higher risk of splashing.

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that satisfy EU Directive 89/686/EEC
and the standard EN 374.[7] Gloves must be inspected prior to use and replaced
immediately if signs of degradation appear.

o Protective Clothing: Wear a lab coat, long trousers, and closed-toe shoes. For larger
quantities or tasks with a high risk of exposure, wear fire/flame resistant and impervious
clothing.[3][7]

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a full-face respirator with a filter type appropriate for ammonia and organic
ammonia derivatives (e.g., Type K, Green, conforming to EN14387).[3][7]
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q{ierarchy of Controls for 5-Chloro-2-ethylaniline\

Elimination

Fig 1. Hierarchy of controls for managing exposure risk.
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Caption: Fig 1. Hierarchy of controls for managing exposure risk.

Standard Operating Procedures for Safe Handling &

Storage
Handling Protocol

¢ Pre-Handling: Read and understand this safety guide and the corresponding Safety Data
Sheet (SDS). Obtain special instructions before use.[3][7] Ensure all necessary PPE is
available and in good condition.
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» Work Area Preparation: Conduct all work within a designated area inside a chemical fume
hood. Cover the work surface with absorbent, disposable bench paper.

o Transferring: Use non-sparking tools for transfers.[7] Since the melting point is near room
temperature, the material may be a solid or liquid; handle accordingly. Avoid the formation
and inhalation of aerosols or vapors.[7]

o Post-Handling: Tightly close the container. Decontaminate all equipment and the work area.

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][7] Do not eat,
drink, or smoke in the laboratory.[3][7]

Storage Protocol

o Container: Store in the original, tightly closed container.[7]

e Location: Keep in a dry, cool, and well-ventilated place.[7] The storage area should be
secure and locked.[6][7]

o Atmosphere: This material is sensitive to light and air.[3] For long-term stability and safety,
store under an inert atmosphere (e.g., argon or nitrogen).[1][3]

e Incompatibilities: Store away from incompatible materials such as acids, strong oxidizing
agents, acid anhydrides, acid chlorides, and chloroformates.[3]

Emergency Response Protocols

Rapid and correct response to an emergency is critical. All personnel must be familiar with
these procedures.

Spill Response

o Evacuate: Immediately evacuate personnel from the affected area.
o Ventilate: Ensure the area is well-ventilated, keeping upwind of the spill.
o Control Ignition: Remove all sources of ignition.[7]

o Don PPE: Wear full personal protective equipment, including respiratory protection.
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o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[7]

e Clean-up: Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite).

o Collection: Collect the material using non-sparking tools and place it into a suitable, closed,
and labeled container for disposal.[7]

» Decontamination: Clean the spill area thoroughly.

First Aid for 5-Chloro-2-ethylaniline Exposure

Fig 2. First aid response workflow for exposure incidents.
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Caption: Fig 2. First aid response workflow for exposure incidents.

First Aid Measures
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o General Advice: Symptoms may be delayed.[6] Ensure medical personnel are aware of the
material involved.

 Inhalation: Move the victim into fresh air.[7] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[2][7]

o Skin Contact: Take off contaminated clothing immediately.[7] Wash off with soap and plenty
of water for at least 15 minutes. Seek medical attention.[2][7]

o Eye Contact: Rinse with pure water for at least 15 minutes, also under the eyelids.[7] Seek
immediate medical attention.[2][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[5][7] Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]
[12] Water spray can be used to cool closed containers.[12]

o Specific Hazards: Combustion may produce toxic gases, including nitrogen oxides (NOXx),
carbon monoxide (CO), and hydrogen chloride (HCI).[3][12]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][7][12]

Waste Disposal Considerations

Disposal of 5-Chloro-2-ethylaniline and its contaminated materials must be handled with
extreme care to prevent environmental contamination and ensure regulatory compliance.

e Regulatory Compliance: All disposal practices must adhere to applicable federal, state, and
local regulations.[7]

e Environmental Protection: Discharge into the environment, including sewers and waterways,
must be strictly avoided.[7]
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o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[7] Do not dispose of it in a
standard landfill.[13]

o Containerization: Collect all waste material (including contaminated absorbents and PPE) in
suitable, closed, and clearly labeled containers for disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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